Cas no 128923-93-3 (3-Methoxy-3'-nitro-1,1'-biphenyl)

• Product Name: 3-Methoxy-3'-nitro-1,1'-biphenyl
• CAS No: 128923-93-3
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD09909440
• CID: 1025195
• PubChem ID: 14784156
• Update Time: 2025-08-02

3-Methoxy-3'-nitro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-3'-nitro-1,1'-biphenyl
• 1-(3-methoxyphenyl)-3-nitrobenzene
• 3'-METHOXY-3-NITROBIPHENYL
• AKOS015999017
• 1,1'-Biphenyl, 3-methoxy-3'-nitro-
• DTXSID00563968
• DB-411161
• MFCD09909440
• A888946
• 128923-93-3
• SCHEMBL20557970
• BS-20630

• MDL： MFCD09909440
• Inchi： 1S/C13H11NO3/c1-17-13-7-3-5-11(9-13)10-4-2-6-12(8-10)14(15)16/h2-9H,1H3
• InChI Key： ILPDMCFOTCDUKX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 3.79360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Methoxy-3'-nitro-1,1'-biphenyl

Comprehensive Analysis of 3-Methoxy-3'-nitro-1,1'-biphenyl (CAS No. 128923-93-3): Properties, Applications, and Industry Trends

3-Methoxy-3'-nitro-1,1'-biphenyl (CAS No. 128923-93-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitro-substituted biphenyl derivative features a methoxy group at the 3-position and a nitro group at the 3'-position, creating unique electronic properties that make it valuable for advanced applications. With the growing demand for high-performance intermediates in drug discovery and OLED materials, this compound has become a subject of intense study among chemists and engineers.

The molecular structure of 3-Methoxy-3'-nitro-1,1'-biphenyl contributes to its remarkable electron-transfer capabilities, a feature that aligns with current industry focus on energy-efficient materials. Recent publications in journals like Advanced Materials highlight its potential as a building block for organic semiconductors, addressing the global push for sustainable electronics. Researchers are particularly interested in how the methoxy-nitro combination affects conjugation length and charge mobility—key parameters in developing next-generation flexible displays and wearable sensors.

From a synthetic chemistry perspective, CAS 128923-93-3 serves as a crucial intermediate in the preparation of biologically active compounds. Its aromatic nitro group allows for diverse transformations, including reduction to amines or participation in cross-coupling reactions—processes frequently searched by organic chemists in academic and industrial settings. The compound's role in constructing pharmacophore scaffolds for CNS-targeting drugs has been explored in several recent patent applications, reflecting the pharmaceutical industry's need for novel neurological disorder treatments.

Environmental considerations surrounding nitroaromatic compounds have led to innovations in the production of 3-Methoxy-3'-nitro-1,1'-biphenyl. Modern synthetic routes emphasize atom economy and green chemistry principles, responding to regulatory pressures and sustainability concerns. Analytical techniques like HPLC-MS and NMR spectroscopy ensure high purity standards, a critical factor for researchers who frequently search for "high-purity organic intermediates" in their work. The compound's stability under various conditions makes it suitable for long-term storage, an important consideration for laboratory procurement specialists.

Market trends indicate rising demand for functionalized biphenyls like 128923-93-3, driven by growth in electronic materials and specialty chemicals. Industry reports suggest compound annual growth rates exceeding 6% for this chemical class, with Asia-Pacific emerging as a major production hub. Quality control specifications typically require ≥98% purity, with strict limits on isomeric impurities—a detail frequently queried by purchasing managers evaluating suppliers. The compound's crystallinity and solubility profile in common organic solvents make it particularly valuable for formulation scientists.

Recent advances in computational chemistry have enabled precise predictions of 3-Methoxy-3'-nitro-1,1'-biphenyl's behavior in complex systems. Molecular modeling studies published in 2023 demonstrate its potential as a ligand in catalytic systems, addressing common search queries about "nitroaromatic catalysis applications." These developments coincide with industry needs for more efficient chemical synthesis methods, particularly in fine chemical production where selective functionalization is paramount.

Safety data for CAS 128923-93-3 indicates standard handling precautions for laboratory chemicals, with particular attention to its nitro group reactivity. Material Safety Data Sheets (MSDS) recommend proper personal protective equipment—a topic of consistent interest among laboratory personnel. Proper storage conditions (typically ambient temperature in airtight containers) help maintain stability, while transportation follows standard protocols for non-hazardous organic solids.

The future research landscape for 3-Methoxy-3'-nitro-1,1'-biphenyl appears promising, with investigations underway into its photophysical properties for potential optoelectronic applications. As the scientific community increasingly searches for "multi-functional organic materials," this compound's unique combination of electron-donating (methoxy) and electron-withdrawing (nitro) groups positions it as a versatile candidate for innovative material design. Ongoing studies are exploring its potential in organic photovoltaic systems and as a fluorescence probe in biochemical assays.